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Compound of Interest

Compound Name: 2-Chloronaphthalene

Cat. No.: B15583028

Introduction

2-Chloronaphthalene is a chlorinated derivative of naphthalene, a polycyclic aromatic
hydrocarbon (PAH). It is an off-white, crystalline solid that is practically insoluble in water[1][2].
Historically, chlorinated naphthalenes were used in various industrial applications, including as
heat-exchange fluids, dielectrics, and additives in motor 0il[3]. Although its production in the
United States ceased in 1977, its persistence in the environment remains a concern[3][4]. This
technical guide provides a comprehensive overview of the environmental fate, transport, and
degradation of 2-chloronaphthalene, intended for researchers, environmental scientists, and
professionals in related fields.

Physicochemical Properties

The environmental behavior of 2-chloronaphthalene is dictated by its distinct physicochemical
properties. These properties influence its partitioning between air, water, soil, and biota. Key
guantitative data are summarized in Table 1.

Table 1: Physicochemical Properties of 2-Chloronaphthalene
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Property Value Reference

Chemical Formula C10H-CI [1][3]

Molar Mass 162.62 g/mol [1][4]
Off-white crystalline

Appearance o [1103114]
powder/monoclinic plates

Melting Point 59-60 °C [1112]

Boiling Point 255-259 °C [1][5]

Vapor Pressure

0.0122 mm Hg (1.63 Pa) at 25
°C

[3]4]

Water Solubility

Insoluble

[1](2]

Log Octanol-Water Partition
Coefficient (Log K_ow_)

3.90-4.2

[3]4]

Organic Carbon-Water
Partition Coefficient (K_oc )

Estimated at 3,000

[3]4]

Henry's Law Constant

0.00032 atm-m3/mol (3.31 x

10—* atm-m3/mol)

[21(31[4]

| Bioconcentration Factor (BCF) | 4,300 (in guppies) |[3] |

Environmental Fate and Transport

The distribution of 2-chloronaphthalene in the environment is a dynamic process involving

transport across different media and various degradation pathways.

Past industrial activities were the primary sources of 2-chloronaphthalene release into the

environment through waste streams and effluents[3][4]. Once released, its transport is

governed by its relatively high vapor pressure and hydrophobicity.

o Atmospheric Fate: With a vapor pressure of 0.0122 mm Hg at 25 °C, 2-chloronaphthalene

IS expected to exist almost exclusively in the vapor phase in the atmosphere[3][4]. This

facilitates its long-range transport.
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» Fate in Water: If released into water, 2-chloronaphthalene’'s high Henry's Law constant
(0.00032 atm-cu m/mole) indicates that volatilization to the atmosphere is an important fate
process|[3][4]. Its low water solubility and high Log K_ow__ also mean it will strongly partition

from the water column to sediment and suspended organic matter.

o Fate in Soil: In soil, 2-chloronaphthalene is expected to have slight mobility[3][4]. Its high
estimated K_oc_ value of 3,000 suggests strong adsorption to soil organic carbon[3][4]. This
adsorption process can limit its leaching into groundwater but also attenuates the rate of
volatilization from moist soil surfaces[3]. Volatilization from dry soil surfaces is not expected

to be significant due to its low vapor pressure[3].
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Caption: Environmental fate and transport pathways for 2-Chloronaphthalene (2-CN).
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2-chloronaphthalene is subject to both abiotic and biotic degradation processes, which
transform the parent compound into various metabolites.

2.2.1 Abiotic Degradation

o Atmospheric Photodegradation: In the atmosphere, vapor-phase 2-chloronaphthalene is
degraded by reacting with photochemically-produced hydroxyl (*OH) radicals[3]. The
estimated half-life for this reaction is approximately 2.1 days[3].

e Agueous Photolysis: 2-chloronaphthalene absorbs UV light at wavelengths greater than
290 nm, which is the environmentally relevant range of sunlight[3][4]. This indicates a
potential for direct photolysis in sunlit surface waters[3][4]. Studies have confirmed its
photoconversion in water, a process that can be promoted by the presence of nitrate, nitrite,
and low concentrations of fulvic acid, likely due to the generation of hydroxyl radicals[6].

e Hydrolysis: The hydrolysis of 2-chloronaphthalene is not considered an environmentally
significant degradation pathway. The estimated half-life for its neutral hydrolysis at 25 °C is
8.3 years[2][4][7].

2.2.2 Biotic Degradation

» Aerobic Biodegradation: Under aerobic conditions, monochloronaphthalenes are generally
considered to be degradable by soil and water microorganisms[3]. Biodegradation half-lives
of 59 and 79 days have been reported for 2-chloronaphthalene in soil columns|[3]. The
white-rot fungus Phlebia lindtneri metabolizes 2-chloronaphthalene into several oxidized
products, including 3-chloro-2-naphthol and 6-chloro-1-naphthol, through a pathway likely
initiated by a cytochrome P-450 monooxygenase[8]. Similarly, bacteria such as
Pseudomonas sp. can degrade 2-chloronaphthalene through hydroxylation reactions,
followed by ring cleavage to produce metabolites like chlorosalicylic acid[9].
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Proposed Aerobic Biodegradation Pathway of 2-Chloronaphthalene

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583028?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Phase Preparation

Saturate Octanol with Water Saturate Water with Octanol

\‘Experiment’/
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;
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Allow Phase Separation

;

Sample Octanol & Water Phases

Analysis & [Calculation

Analyze Concentrations
(C_oct, C_water) via GC/MS

;
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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